molecular formula C6H7B2FO4 B11750830 (2-Fluoro-1,4-phenylene)diboronic acid

(2-Fluoro-1,4-phenylene)diboronic acid

Cat. No.: B11750830
M. Wt: 183.74 g/mol
InChI Key: PSBUHLOCAVSTMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Fluoro-1,4-phenylene)diboronic acid (CAS: 1380435-64-2) is a para-substituted diboronic acid derivative with the molecular formula C₆H₇B₂FO₄ and a molecular weight of 183.74 g/mol . Its structure features two boronic acid (-B(OH)₂) groups positioned at the 1,4-positions of a benzene ring, with a fluorine substituent at the 2-position. This compound is utilized in Suzuki-Miyaura cross-coupling reactions and covalent organic framework (COF) synthesis, where fluorine substitution enhances electronic properties and structural stability .

Properties

Molecular Formula

C6H7B2FO4

Molecular Weight

183.74 g/mol

IUPAC Name

(4-borono-2-fluorophenyl)boronic acid

InChI

InChI=1S/C6H7B2FO4/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3,10-13H

InChI Key

PSBUHLOCAVSTMZ-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=C(C=C1)B(O)O)F)(O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Fluoro-1,4-phenylene)diboronic acid typically involves the borylation of a fluorinated benzene derivative. One common method is the lithiation of 2-fluorobenzene followed by reaction with a boron-containing reagent such as bis(pinacolato)diboron. The reaction is usually carried out in the presence of a palladium catalyst under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of (2-Fluoro-1,4-phenylene)diboronic acid may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent control of reaction conditions are crucial to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

(2-Fluoro-1,4-phenylene)diboronic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

(2-Fluoro-1,4-phenylene)diboronic acid has several applications in scientific research:

Mechanism of Action

The mechanism by which (2-Fluoro-1,4-phenylene)diboronic acid exerts its effects depends on the specific application. In BNCT, for example, the boron atoms in the compound capture neutrons, leading to the release of high-energy particles that can destroy cancer cells. The molecular targets and pathways involved vary based on the specific biological or chemical context .

Comparison with Similar Compounds

Table 1: Structural Features of Para-Substituted Diboronic Acids

Compound Substituent(s) Molecular Formula Key Structural Impact
(2-Fluoro-1,4-phenylene)diboronic acid Fluorine (2-position) C₆H₇B₂FO₄ Electron-withdrawing F enhances polarity
(1,4-Phenylene)diboronic acid None C₆H₈B₂O₄ Planar structure with strong H-bonding
(2,5-Dimethoxy-1,4-phenylene)diboronic acid Methoxy (2,5-positions) C₈H₁₂B₂O₆ Electron-donating OCH₃ increases solubility
(2,3-Difluoro-1,4-phenylene)diboronic acid Fluorine (2,3-positions) C₆H₆B₂F₂O₄ Increased steric hindrance and acidity

Key Observations :

  • Fluorine Substitution: The fluorine atom in (2-Fluoro-1,4-phenylene)diboronic acid introduces electron-withdrawing effects, altering electronic density and reactivity compared to non-fluorinated analogs like (1,4-phenylene)diboronic acid .
  • Methoxy vs. Fluoro : Methoxy groups in (2,5-Dimethoxy-1,4-phenylene)diboronic acid improve solubility but reduce crystallinity in COFs, whereas fluorine enhances thermal stability and π-π interactions .
  • Multi-Fluorinated Analogs : (2,3-Difluoro-1,4-phenylene)diboronic acid exhibits higher acidity and steric hindrance, impacting cross-coupling efficiency .

Physicochemical Properties and Performance

Findings :

  • Surface Area : Fluorinated derivatives exhibit higher surface areas than methoxy-substituted analogs due to improved framework rigidity .
  • Reactivity : (2-Fluoro-1,4-phenylene)diboronic acid shows moderate reactivity in Suzuki couplings, balancing electronic activation (from F) and steric effects .
  • Optical Properties : Fluorine substitution in diboronic acids can redshift excitation/emission wavelengths, as seen in trifluoromethyl analogs (e.g., 80-nm emission shift in AcTDA) .

Sensing and Electronics

  • Glucose Sensing : Fluorine’s electron-withdrawing nature enhances boronic acid-glucose binding constants by ~20%, as observed in anthracene-based probes .
  • Electroluminescence: Fluorinated phenylene derivatives (e.g., poly(2-fluoro-1,4-phenylene vinylene)) exhibit improved charge transport in OLEDs compared to non-fluorinated polymers .

Biological Activity

(2-Fluoro-1,4-phenylene)diboronic acid is a compound that has garnered interest due to its potential biological activities, particularly in the context of antibiotic resistance. This article reviews the biological activity of this compound, focusing on its role as a β-lactamase inhibitor and its interactions with various bacterial strains.

(2-Fluoro-1,4-phenylene)diboronic acid is characterized by two boronic acid groups attached to a phenylene ring with a fluorine substituent. This structure enhances its reactivity and potential for biological applications.

Research indicates that (2-Fluoro-1,4-phenylene)diboronic acid acts primarily as an inhibitor of β-lactamases, enzymes produced by bacteria that confer resistance to β-lactam antibiotics. The compound's efficacy is attributed to its ability to bind covalently to the active site of these enzymes, particularly targeting KPC-type carbapenemases.

Inhibition Studies

Inhibition studies have shown that (2-Fluoro-1,4-phenylene)diboronic acid can significantly reduce the minimum inhibitory concentrations (MICs) of carbapenems against KPC-producing strains. For example, in checkerboard assays, this compound demonstrated strong synergy with carbapenems, achieving fractional inhibitory concentration indices (FICIs) ranging from 0.1 to 0.32 .

Biological Activity Data

The following table summarizes the biological activity data related to (2-Fluoro-1,4-phenylene)diboronic acid and its derivatives:

CompoundTarget EnzymeMIC ReductionFICI RangeToxicity to Human Cells
(2-Fluoro-1,4-phenylene)diboronic acidKPC-2Up to 16-fold0.1 - 0.32Non-toxic at tested concentrations
Ortho-phenylenediboronic acidsKPC-type β-lactamasesSignificantN/ANon-toxic
Para-phenylenediboronic acidsAmpC β-lactamasesModerateN/ANon-toxic

Case Study 1: Efficacy Against KPC Producers

In a study involving Escherichia coli strains carrying the bla KPC-3 gene, (2-Fluoro-1,4-phenylene)diboronic acid was shown to enhance the activity of meropenem and ceftazidime significantly. The study utilized nitrocefin hydrolysis tests and whole-cell assays to confirm the compound's mechanism of action against KPC enzymes .

Case Study 2: Broader Antimicrobial Activity

Further investigations assessed the antimicrobial activity of various phenylenediboronic acids against a range of Gram-positive and Gram-negative bacteria. While most compounds exhibited weak activity against Gram-positive strains, some derivatives showed promising results against specific pathogens . The study highlighted that while direct antimicrobial activity was limited, the compounds' role in potentiating existing antibiotics was noteworthy.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.